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yl)methanol

Cat. No.: B1647399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The benzofuran scaffold is a privileged heterocyclic motif frequently found in natural products

and synthetic compounds with a wide range of biological activities. The introduction of an

amino group to this scaffold gives rise to aminobenzofurans, a class of compounds that has

demonstrated significant therapeutic potential in several key areas of drug discovery, including

neurodegenerative diseases and oncology. This technical guide provides an in-depth

exploration of the therapeutic promise of aminobenzofurans, focusing on their synthesis,

biological evaluation, and mechanisms of action.

Synthetic Strategies for Aminobenzofuran Scaffolds
The biological activity of aminobenzofuran derivatives is intrinsically linked to their substitution

patterns. Consequently, the development of efficient and versatile synthetic methodologies is

crucial for accessing structurally diverse libraries of these compounds for drug discovery

campaigns. Several strategies have been successfully employed for the synthesis of both 2-

aminobenzofuran and 3-aminobenzofuran cores.

A general workflow for the synthesis of aminobenzofuran derivatives often involves the initial

construction of the benzofuran ring system followed by the introduction or modification of the

amino functionality.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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